Cas no 1094551-55-9 (4-(morpholin-2-yl)benzonitrile)

• Product Name: 4-(morpholin-2-yl)benzonitrile
• CAS No: 1094551-55-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5984284
• PubChem ID: 43169328
• Update Time: 2025-11-01

4-(morpholin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(morpholin-2-yl)benzonitrile
• Benzonitrile, 4-(2-morpholinyl)-
• EN300-719473
• CS-0305312
• SCHEMBL136333
• F19112
• 1094551-55-9
• 4-morpholin-2-ylbenzonitrile

• Inchi： 1S/C11H12N2O/c12-7-9-1-3-10(4-2-9)11-8-13-5-6-14-11/h1-4,11,13H,5-6,8H2
• InChI Key： LKHDQLQIHUGGIF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2OCCNC2)C=C1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 356.2±37.0 °C(Predicted)
• pka: 8.31±0.40(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(morpholin-2-yl)benzonitrile

4-(Morpholin-2-yl)benzonitrile: A Promising Compound in Biomedical Research and Drug Development

4-(Morpholin-2-yl)benzonitrile, with the chemical formula C₁₁H₁₁NO, is a synthetic compound that has garnered significant attention in the field of biomedical research due to its unique molecular structure and potential biological activities. The compound is characterized by its benzonitrile core, which is a benzene ring with a nitrile group (-C≡N) at the 1-position, and a morpholin-2-yl substituent at the 4-position. This combination of functional groups contributes to its chemical stability and reactivity, making it a valuable candidate for drug development and targeted therapy applications.

The CAS number 1094551-55-9 uniquely identifies this compound, ensuring its precise classification and accessibility in scientific databases. The synthesis of 4-(morpholin-2-yl)benzonitrile typically involves the coupling of a morpholine derivative with a benzene nitrile, a process that can be optimized through catalytic methods or microwave-assisted reactions. Recent studies have highlighted the importance of reaction conditions, such as temperature and solvent choice, in achieving high yields and purity of the final product.

One of the key areas of interest in 4-(morpholin-2-yl)benzonitrile research is its potential as a pharmacological agent. The morpholin-2-yl group is known for its ability to modulate membrane interactions and enhance the permeability of biological membranes, which could be beneficial in the context of drug delivery systems. Additionally, the benzonitrile moiety is a common structural element in many bioactive molecules, often contributing to the compound's ability to interact with specific biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 4-(morpholin-2-yl)benzonitrile in various biological environments. Molecular docking studies have suggested that the compound may exhibit affinity for certain receptors or enzymes, making it a potential candidate for targeted therapy in conditions such as inflammatory diseases or neurodegenerative disorders. These findings are supported by experimental data from in vitro and in vivo studies, which are critical for validating the compound's therapeutic potential.

The synthetic pathways for 4-(morpholin-2-yl)benzonitrile have also been the subject of recent investigations. Researchers have explored the use of green chemistry principles to develop more sustainable and environmentally friendly methods for its synthesis. For example, the application of microwave irradiation has been shown to significantly reduce reaction times while maintaining high yields. Such innovations are essential for the scalable production of this compound, which is necessary for its application in clinical trials and pharmaceutical development.

Another area of focus is the biological activity of 4-(morpholin-2-yl)benzonitrile. Preliminary studies suggest that the compound may possess anti-inflammatory properties, which could be relevant in the treatment of conditions such as autoimmune disorders or chronic inflammation. These properties are attributed to the compound's ability to modulate the activity of certain cytokines and inflammatory pathways. However, further research is needed to fully understand the mechanisms underlying these effects.

The potential applications of 4-(morpholin-2-yl)benzonitrile extend beyond its direct therapeutic use. For instance, the compound's structural features may make it a useful scaffold for the design of new drugs or the modification of existing ones. In the field of drug discovery, the ability to synthesize and modify compounds like 4-(morpholin-2-yl)benzonitrile is crucial for the development of more effective and targeted therapies. This is particularly relevant in the context of personalized medicine, where the goal is to tailor treatments to individual patients based on their genetic profiles.

Recent research trends in the field of biomedical science have emphasized the importance of interdisciplinary approaches in drug development. The study of 4-(morpholin-2-yl)benzonitrile is a prime example of how organic chemistry, pharmacology, and biotechnology can converge to address complex health challenges. For instance, the use of nanotechnology in drug delivery systems may enhance the bioavailability of 4-(morpholin-2-yl)benzonitrile, allowing it to reach its target sites more effectively.

In addition to its potential therapeutic applications, 4-(morpholin-2-yl)benzonitrile may also have industrial uses. The compound's chemical versatility could make it a valuable intermediate in the synthesis of other chemicals or materials. For example, its ability to participate in various chemical reactions may be exploited in the production of polymers or coatings with specific properties. These applications highlight the broader significance of the compound beyond its role in medical research.

Despite the promising findings, there are still several challenges that need to be addressed in the study of 4-(morpholin-2-yl)benzonitrile. One of the key challenges is the need for more detailed information on its mechanism of action and pharmacokinetic profile. Understanding how the compound is absorbed, distributed, metabolized, and excreted in the body is essential for predicting its safety and efficacy in human trials. Additionally, further studies are required to evaluate the compound's potential side effects and long-term effects, which are critical for its eventual use in clinical settings.

The future directions of research on 4-(morpholin-2-yl)benzonitrile are likely to focus on both basic science and applied research. On the basic science side, efforts will be directed towards elucidating the compound's molecular interactions with biological targets and understanding the underlying mechanisms of its biological effects. On the applied research side, the development of more efficient synthetic methods and the exploration of new applications in pharmaceutical science and materials science are expected to be key areas of focus.

In conclusion, 4-(morpholin-2-yl)benzonitrile represents a promising compound with a wide range of potential applications in biomedical science and pharmaceutical research. Its unique molecular structure, combined with the versatility of its functional groups, makes it a valuable candidate for further investigation. As research in this area continues to evolve, the compound's role in the development of new therapies and materials is likely to become increasingly significant.